1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene

• IUPAC Name: 1-bromo-3-[2-[2-(3-methoxyphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C17H19BrO4/c1-19-15-5-3-7-17(13-15)22-11-9-20-8-10-21-16-6-2-4-14(18)12-16/h2-7,12-13H,8-11H2,1H3
• InChI Key: JBMPCFKKPWZYCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCOCCOC2=CC(=CC=C2)Br
• Molecular Formula: C17H19BrO4
• Molecular Weight: 367.2 g/mol

Description

1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene, also known as BPEB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPEB is a benzene derivative that contains three ethoxy groups and one methoxy group attached to the benzene ring.

Mechanism of Action

1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene binds to the sigma-1 receptor with high affinity and selectivity. The sigma-1 receptor is known to modulate various ion channels, enzymes, and signaling pathways in the nervous system. By binding to this receptor, 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene can affect these physiological processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene can modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene has also been studied for its potential anti-cancer effects, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene in lab experiments is its high affinity and selectivity for the sigma-1 receptor, which allows for precise targeting of this receptor. However, one limitation is that 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities for experiments.

Future Directions

There are several future directions for research involving 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene. One area of interest is the development of more potent and selective sigma-1 receptor ligands for therapeutic applications. Another area of research is the investigation of the role of the sigma-1 receptor in various physiological processes and diseases. Additionally, the development of imaging agents for the sigma-1 receptor using 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene and other ligands can aid in the diagnosis and treatment of diseases that involve this receptor.

Scientific Research Applications

1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene has been used in scientific research as a ligand for the sigma-1 receptor, which is a protein found in the nervous system that is involved in various physiological processes. Sigma-1 receptor ligands have been studied for their potential therapeutic applications in neurodegenerative diseases, cancer, and psychiatric disorders. 1-bromo-3-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene has also been used in the development of imaging agents for the sigma-1 receptor, which can aid in the diagnosis and treatment of diseases that involve this receptor.